Cas no 2228423-55-8 (3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-one)

• Product Name: 3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-one
• CAS No: 2228423-55-8
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 5838106
• PubChem ID: 165794958
• Update Time: 2025-06-13

3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-one
• 2228423-55-8
• EN300-1917601

• Inchi： 1S/C8H10BrNO2S/c1-12-8-5(9)4-7(13-8)6(11)2-3-10/h4H,2-3,10H2,1H3
• InChI Key： SFUVXBYCBVUDOT-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)C(CCN)=O

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-one

Comprehensive Overview of 3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-one (CAS No. 2228423-55-8)

The compound 3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-one, identified by its CAS number 2228423-55-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This thiophene derivative is characterized by its unique structural features, including a bromo and methoxy substitution pattern, which contribute to its reactivity and potential applications. Researchers are particularly interested in this compound due to its role as a building block in the synthesis of more complex molecules, especially those targeting central nervous system (CNS) disorders and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-one has surged, driven by advancements in drug discovery and medicinal chemistry. The compound's CAS no 2228423-55-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its amino and ketone functional groups make it a versatile intermediate for N-heterocycle synthesis, a hot topic in organic chemistry forums and publications.

One of the most discussed applications of 3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-one is its potential use in neuroprotective therapies. With growing public interest in neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are exploring thiophene-based analogs for their blood-brain barrier (BBB) permeability. The bromo substituent in this compound also opens doors for cross-coupling reactions, a technique widely used in catalysis and material science innovations.

From a synthetic perspective, the methoxy group in CAS 2228423-55-8 enhances the compound's stability and solubility, making it suitable for green chemistry applications. This aligns with the global push toward sustainable synthesis methods, a trending topic in environmental science. Laboratories focusing on microwave-assisted synthesis or flow chemistry often cite this compound as a model substrate due to its predictable reactivity and scalability.

In the realm of patent literature, 3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-one has been referenced in several filings related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These areas are highly searched in biotech circles, as they represent cutting-edge targets for precision medicine. The compound's propan-1-one backbone is also notable for its compatibility with bioisosteric replacement strategies, a technique gaining traction in computational drug design.

Analytical chemists emphasize the importance of CAS 2228423-55-8 in HPLC method development and mass spectrometry studies. Its distinct UV absorption profile and fragmentation pattern make it a valuable reference standard. This ties into broader discussions about quality control in pharmaceutical manufacturing, a subject frequently queried in regulatory science databases.

As the scientific community continues to explore thiophene chemistry, compounds like 3-amino-1-(4-bromo-5-methoxythiophen-2-yl)propan-1-one will remain at the forefront of innovation. Its multifaceted utility—from small-molecule probes to polymeric materials—ensures its place in ongoing research narratives. For those tracking emerging chemical entities, this compound exemplifies the intersection of traditional synthesis and modern applications.